2-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[[3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-6-(4-methoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C22H20N4O3/c1-14-4-5-17(12-15(14)2)22-23-20(29-25-22)13-26-21(27)11-10-19(24-26)16-6-8-18(28-3)9-7-16/h4-12H,13H2,1-3H3
• InChI Key: FSCUBQXBMKQSHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NOC(=N2)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

2-((3-(3,4-dimethylphenyl)-1,2,4-oxadiazol-5-yl)methyl)-6-(4-methoxyphenyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C22H20N4O3 and its molecular weight is 388.427. The purity is usually 95%.
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Scientific Research Applications

Transformations and Derivative Synthesis

The structural framework of pyridazin-3(2H)-ones, similar to the compound , has been the basis for synthesizing various derivatives with potential biological activities. For instance, transformations of the pyrido[1,2-a]pyrazine ring system into different heterocycles, including imidazoles and oxadiazoles, have been described, showcasing the chemical versatility of related compounds for generating novel molecules with potential therapeutic uses (Kolar, Tiŝler, & Pizzioli, 1996).

Anticancer and Antiangiogenic Activities

Compounds bearing the pyridazin-3(2H)-one motif have shown a wide spectrum of biological activities. Notably, certain derivatives have been synthesized and evaluated for their anticancer, antiangiogenic, and antioxidant properties. For example, new derivatives of 4-chloro-2-(3-chloro-4-fluorophenyl)-5-(aliphatic/cyclic saturated amino)pyridazin-3(2H)-ones demonstrated inhibitory effects on various human cancer cell lines, highlighting the potential of these compounds in cancer therapy (Kamble et al., 2015).

Antimicrobial and Antiviral Applications

The structural adaptability of pyridazin-3(2H)-one derivatives also extends to antimicrobial and antiviral applications. Various modifications of this core structure have led to the synthesis of compounds with notable antimicrobial activities against a range of bacteria and fungi, as well as antiviral properties against specific viruses (Abou-Elmagd et al., 2015).